N-(3-methoxypropyl)-2-(7-oxobenzo[a]phenalen-3-yl)sulfanylacetamide
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Description
N-(3-methoxypropyl)-2-(7-oxobenzo[a]phenalen-3-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C23H21NO3S and its molecular weight is 391.49. The purity is usually 95%.
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Scientific Research Applications
Biochemical Pharmacology
Metabolism and Detection in Biological Systems
Studies have focused on understanding the metabolism of related compounds in biological systems. For example, Tompsett (1969) discussed the detection and determination of phenacetin and its metabolites in blood serum and urine, which is critical for understanding overdosage symptoms (Tompsett, 1969).
Toxicity and Carcinogenic Actions
Research by Klehr et al. (1987) examined the toxic and carcinogenic actions of phenacetin, a related compound, highlighting the formation of harmful metabolites in biological reactions (Klehr, Eyer, & Schäfer, 1987).
Generation of Reactive Metabolites
Mulder et al. (1977) investigated the generation of reactive metabolites from N-hydroxy-phenacetin, emphasizing the importance of understanding the bioactivation pathways of such compounds (Mulder, Hinson, & Gillette, 1977).
Material Science and Chemistry
Computational and Pharmacological Evaluation
Faheem (2018) conducted a computational and pharmacological assessment of novel derivatives for toxicity, tumor inhibition, and other pharmacological actions, which could be relevant for similar compounds (Faheem, 2018).
Quantum Chemical Studies
Oyebamiji and Adeleke (2018) performed quantum chemical studies on derivatives, including their anti-corrosion properties in acidic media. This highlights the potential material science applications of such compounds (Oyebamiji & Adeleke, 2018).
Phototriggers and Absorption Studies
Conrad et al. (2000) explored the introduction of substituents to extend the absorption range of phototriggers, which could be relevant for the optical properties of similar compounds (Conrad, Givens, Weber, & Kandler, 2000).
Synthesis and Antimicrobial Activity
Kaplancıklı et al. (2012) investigated the synthesis and antimicrobial activity of novel oxadiazole derivatives, providing insights into the potential antimicrobial applications of similar compounds (Kaplancıklı, Altıntop, Turan-Zitouni, Ozdemir, Ozic, & Akalın, 2012).
Properties
IUPAC Name |
N-(3-methoxypropyl)-2-(7-oxobenzo[a]phenalen-3-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21NO3S/c1-27-13-5-12-24-21(25)14-28-20-11-10-16-15-6-2-3-7-17(15)23(26)19-9-4-8-18(20)22(16)19/h2-4,6-11H,5,12-14H2,1H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUGIAVFYENXJPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCNC(=O)CSC1=C2C=CC=C3C2=C(C=C1)C4=CC=CC=C4C3=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.